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Compound of Interest

Compound Name: Hafnium carbide (HfC)

Cat. No.: B088906 Get Quote

Essential safety protocols and logistical plans for the handling and disposal of Hafnium
Carbide (HfC) are critical for maintaining a safe laboratory environment. This guide provides

detailed procedural information for researchers, scientists, and drug development

professionals, ensuring operational integrity and personnel safety when working with this

advanced material.

Hafnium carbide is a refractory ceramic material with a very high melting point, making it

suitable for various high-temperature applications. However, its handling requires strict

adherence to safety protocols to mitigate potential hazards. The primary risks associated with

HfC include irritation to the eyes and respiratory system, and the potential for dust explosions.

[1][2] It is also classified as a flammable solid.[3][4]

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Hafnium Carbide powder or pieces, a comprehensive approach to personal

protection is mandatory. The following table summarizes the required PPE and other essential

safety information.
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Parameter Specification Source

Occupational Exposure Limits

(as Hf)

OSHA PEL (8-hour TWA) 0.5 mg/m³ [5]

NIOSH REL (Up to 10-hour

TWA)
0.5 mg/m³ [5]

ACGIH TLV (8-hour TWA) 0.5 mg/m³ [5]

Personal Protective Equipment

(PPE)

Respiratory Protection

Use a suitable respirator when

dust or fumes are present.[1]

The EPA mandates the use of

full-face respirators with

minimum N100 grade

cartridges if there is any risk of

exposure to dust.[2][6] For

nuisance exposures, a P95 or

P100 respirator may be used.

[2][6]

Eye Protection

Safety glasses with side-

shields or safety goggles are

required.[1][6]

[1][6]

Skin Protection

Impermeable gloves (such as

natural rubber) and protective

work clothing are necessary.[1]

[7]

[1][7]

Physical and Chemical

Properties

Appearance Grey solid (powder or pieces) [1][7]

Melting Point 3890 °C / 7034 °F [7]

Flammability Flammable solid.[3][8] Fine

dust dispersed in air may be a

[1][3][8]
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dust explosion hazard.[1]

Incompatible Materials
Strong oxidizing agents, acids.

[1]
[1]

Operational Plan: A Step-by-Step Protocol for
Handling Hafnium Carbide
This protocol outlines a standard procedure for weighing and transferring Hafnium Carbide

powder in a laboratory setting.

Objective: To safely weigh and transfer a specific quantity of Hafnium Carbide powder for

experimental use.

Materials:

Hafnium Carbide powder

Spatula

Weighing boat or paper

Analytical balance

Properly labeled receiving container

Personal Protective Equipment (as specified above)

Fume hood or ventilated enclosure

Procedure:

Preparation:

Ensure the work area (fume hood or ventilated enclosure) is clean and free of

incompatible materials.[1]

Verify that the exhaust ventilation is functioning correctly.[6]
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Don all required PPE: lab coat, safety glasses, and impermeable gloves. A respirator

should be worn if there is a risk of dust inhalation.[1][6]

Ground and bond all equipment to prevent static discharge, which could be an ignition

source.[4][7]

Weighing:

Place a weighing boat or paper on the analytical balance and tare the balance.

Carefully open the Hafnium Carbide container inside the fume hood.

Using a clean spatula, slowly transfer the desired amount of HfC powder to the weighing

boat. Avoid creating dust.[1]

Once the target weight is achieved, securely close the primary HfC container.

Transfer:

Carefully transfer the weighed HfC powder to the designated receiving container.

Ensure the receiving container is properly labeled with the chemical name, concentration,

and date.

Cleanup:

Clean the spatula and work surface with a damp cloth to avoid generating airborne dust.

Do not use compressed air to clean surfaces.[9][10]

Dispose of the weighing boat and any contaminated cleaning materials as hazardous

waste in a designated, sealed container.[1]

Post-Handling:

Remove PPE in the correct order to avoid contamination.

Wash hands thoroughly with soap and water after handling is complete.[1][6]
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Disposal Plan
All Hafnium Carbide waste, including contaminated materials, must be treated as hazardous

waste.

Collection: Collect all HfC waste in a clearly labeled, sealed, and compatible container.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[1]

Disposal: Dispose of the waste in accordance with all federal, state, and local regulations.[1]

[9] Do not allow the material to be released into the environment.[1]

Visualizing Safety Workflows
To further clarify the procedural steps for handling Hafnium Carbide, the following diagrams

illustrate the operational workflow and the hierarchy of risk control measures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.espimetals.com/index.php/msds/576-Hafnium%20Carbide
https://www.espimetals.com/index.php/msds/576-Hafnium%20Carbide
https://www.scm-inc.com/wp-content/uploads/2022/06/Hafnium-carbide-HfC-SDS.pdf
https://www.espimetals.com/index.php/msds/576-Hafnium%20Carbide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling

3. Cleanup & Disposal

4. Post-Handling

Prepare Work Area
(Fume Hood)

Don Appropriate PPE

Ground Equipment

Weigh HfC Powder

Transfer to
Receiving Container

Clean Work Surface
(Wet Wipe)

Dispose of Contaminated
Materials as Hazardous Waste

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the safe handling of Hafnium Carbide.
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Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Respirator, Gloves, Goggles)

(Least Effective)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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